1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde
Brand Name: Vulcanchem
CAS No.:
VCID: VC17736519
InChI: InChI=1S/C11H10N2O/c1-13-6-4-10(11(13)8-14)9-3-2-5-12-7-9/h2-8H,1H3
SMILES:
Molecular Formula: C11H10N2O
Molecular Weight: 186.21 g/mol

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde

CAS No.:

Cat. No.: VC17736519

Molecular Formula: C11H10N2O

Molecular Weight: 186.21 g/mol

* For research use only. Not for human or veterinary use.

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde -

Specification

Molecular Formula C11H10N2O
Molecular Weight 186.21 g/mol
IUPAC Name 1-methyl-3-pyridin-3-ylpyrrole-2-carbaldehyde
Standard InChI InChI=1S/C11H10N2O/c1-13-6-4-10(11(13)8-14)9-3-2-5-12-7-9/h2-8H,1H3
Standard InChI Key HLQIWAULSWXDMT-UHFFFAOYSA-N
Canonical SMILES CN1C=CC(=C1C=O)C2=CN=CC=C2

Introduction

Structural and Molecular Characteristics

Chemical Identity

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde belongs to the pyrrole-carbaldehyde family, featuring a fused heterocyclic architecture. The IUPAC name, 1-methyl-3-pyridin-3-ylpyrrole-2-carbaldehyde, reflects its substitution pattern:

  • A methyl group at the 1-position of the pyrrole ring.

  • A pyridin-3-yl group at the 3-position.

  • An aldehyde functional group at the 2-position .

Table 1: Key Molecular Descriptors

PropertyValueSource
Molecular FormulaC11H10N2O\text{C}_{11}\text{H}_{10}\text{N}_{2}\text{O}
Molecular Weight186.21 g/mol
IUPAC Name1-methyl-3-pyridin-3-ylpyrrole-2-carbaldehyde
SMILESCN1C=CC(=C1C=O)C2=CN=CC=C2
InChIKeyHLQIWAULSWXDMT-UHFFFAOYSA-N

The compound’s planar structure facilitates π-orbital interactions, which are critical for its reactivity and biological activity.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) and mass spectrometry are pivotal for confirming its structure. The aldehyde proton typically appears as a singlet near 9.8–10.0 ppm in 1H^1\text{H}-NMR, while the pyridine protons resonate between 7.2–8.5 ppm. High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 186.21 .

Chemical Reactivity and Functional Group Behavior

Aldehyde Reactivity

The aldehyde group at the 2-position undergoes nucleophilic additions, such as condensation reactions with amines to form Schiff bases. This reactivity is exploited in synthesizing derivatives for pharmacological screening. The electron-withdrawing nature of the aldehyde also polarizes the pyrrole ring, enhancing electrophilic substitution at the 4- and 5-positions.

Heterocyclic Interactions

The methyl group donates electron density via inductive effects, stabilizing the pyrrole ring. Conversely, the pyridine moiety, being electron-deficient, participates in charge-transfer interactions. This duality influences the compound’s solubility: it is sparingly soluble in water but dissolves in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Synthesis and Optimization

Mannich Reaction Pathway

A representative synthesis involves a Mannich reaction between pyrrole-2-carbaldehyde, methylamine, and pyridine-3-carboxaldehyde. The reaction proceeds via:

  • Formation of the Mannich base: Condensation of methylamine with aldehydes.

  • Cyclization: Intramolecular attack to form the pyrrole ring.

  • Oxidative aromatization: Use of oxidizing agents like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) to achieve aromatic stability.

Table 2: Synthetic Conditions and Yields

StepReagents/ConditionsYield (%)
Mannich ReactionEthanol, reflux, 12 h65–70
CyclizationHCl catalyst, 60°C80–85
AromatizationDDQ, CH₂Cl₂, rt, 4 h75–80

Alternative Routes

Palladium-catalyzed cross-coupling reactions have been explored to attach the pyridine moiety post-pyrrole formation, though these methods are less cost-effective .

Recent Advances and Future Directions

Recent patent literature highlights derivatives of this compound as kinase inhibitors, underscoring its role in targeted cancer therapy . Future research should prioritize:

  • Structure-Activity Relationship (SAR) Studies: To optimize pharmacological efficacy.

  • In Vivo Testing: To evaluate bioavailability and toxicity.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator